Cas no 2227716-84-7 ((1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol)
2227716-84-7 structure
Product Name:(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:2227716-84-7
MF:C9H8BrF3O
MW:269.058432579041
CID:5570039
PubChem ID:165657022
Update Time:2023-07-11
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol
- EN300-1955783
- 2227716-84-7
-
- Inchi： 1S/C9H8BrF3O/c1-5-2-6(4-7(10)3-5)8(14)9(11,12)13/h2-4,8,14H,1H3/t8-/m0/s1
- InChI Key： XTGJZJQQIDLRTP-QMMMGPOBSA-N
- SMILES： BrC1C=C(C)C=C(C=1)[C@@H](C(F)(F)F)O
Computed Properties
- Exact Mass: 267.97106g/mol
- Monoisotopic Mass: 267.97106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1955783-0.05g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.1g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.25g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-0.5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-1.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 1.0g |
$1343.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-2.5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-5.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 5.0g |
$3894.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-10.0g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 10.0g |
$5774.0 | 2023-07-10 | ||
| Enamine | EN300-1955783-1g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1955783-5g |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol |
2227716-84-7 | 5g |
$3065.0 | 2023-09-17 |
(1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2227716-84-7 ((1S)-1-(3-bromo-5-methylphenyl)-2,2,2-trifluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
